Cas no 551923-16-1 (1H-Azepine,hexahydro-1-(4-piperidinyl)-(9CI))

1H-Azepine,hexahydro-1-(4-piperidinyl)-(9CI) structure

551923-16-1 structure

Product Name:1H-Azepine,hexahydro-1-(4-piperidinyl)-(9CI)

CAS No:551923-16-1

MF:C₁₁H₂₂N₂

MW:182.305782794952

CID:851476

Update Time:2026-04-29

1H-Azepine,hexahydro-1-(4-piperidinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

- 1H-Azepine,hexahydro-1-(4-piperidinyl)-(9CI)
- 1-(4-Piperidinyl)azepane
- 1-PIPERIDIN-4-YLAZEPANE
- 1-Piperidin-4-yl-azepane
- 1-piperidin-1-yl-3-quinolin-8-yloxy-propan-2-ol
- 1-Piperidineethanol, a-[(8-quinolinyloxy)methyl]-
- AG-H-42780
- BRN 1480995
- CTK5F4635
- LS-115500
- Inchi： InChI=1S/C11H22N2/c1-2-4-10-13(9-3-1)11-5-7-12-8-6-11/h11-12H,1-10H2
- InChI Key： YEXWRRMPRFUMJW-UHFFFAOYSA-N
- SMILES： C1CCCN(CC1)C2CCNCC2

Computed Properties

Exact Mass: 182.17846
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1

Experimental Properties

PSA: 15.27

1H-Azepine,hexahydro-1-(4-piperidinyl)-(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	058017-1g	1-Piperidin-4-yl-azepane	551923-16-1	95%	1g	￡307.00	2022-03-01
Chemenu	CM522023-1g	1-(Piperidin-4-yl)azepane	551923-16-1	95%	1g	$183	2022-08-31
Chemenu	CM522023-5g	1-(Piperidin-4-yl)azepane	551923-16-1	95%	5g	$544	2022-08-31
Fluorochem	058017-5g	1-Piperidin-4-yl-azepane	551923-16-1	95%	5g	￡1021.00	2022-03-01
Fluorochem	058017-10g	1-Piperidin-4-yl-azepane	551923-16-1	95%	10g	￡1633.00	2022-03-01

1H-Azepine,hexahydro-1-(4-piperidinyl)-(9CI) Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

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